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Compound of Interest

Compound Name: 5-lodo-6-methyluracil

Cat. No.: B073931

Technical Guide: 5-lodo-6-methyluracil

This document provides a detailed overview of the chemical properties and synthesis of 5-
lodo-6-methyluracil, a halogenated derivative of uracil. This guide is intended for researchers,
scientists, and professionals in the field of drug development and organic chemistry.

Core Molecular Data

5-lodo-6-methyluracil is a modified pyrimidine base. Its fundamental molecular properties are
summarized below.

Property Value

Molecular Formula C5H5IN202[1]

Molecular Weight 252.01 g/mol [1]

IUPAC Name 5-iodo-6-methyl-1H-pyrimidine-2,4-dione[1]
CAS Number 1461-67-2[1]

Experimental Protocols: Synthesis

A highly efficient method for synthesizing 5-lodo-6-methyluracil is through the oxidative
halogenation of 6-methyluracil.[1] This approach yields the desired product as the sole
outcome of the reaction.
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Method: Oxidative lodination

An effective protocol involves the use of potassium iodide (KI) and hydrogen peroxide (H202)
in an acidic medium.

o Starting Material: 6-Methyluracil
e Reagents:
o Potassium lodide (KI) - Serves as the iodine source.
o Hydrogen Peroxide (H202) - Acts as the oxidizing agent.
o Acetic Acid (AcOH) - Provides the acidic environment for the reaction.

e Procedure: The iodination of 6-methyluracil is conducted using a combination of potassium
iodide and hydrogen peroxide within an acetic acid solvent. This reaction mixture leads to the
formation of 5-iodo-6-methyluracil with a quantitative yield.[1] During the process,
particularly with the addition of the oxidizing agent in acetic acid, spontaneous warming of
the reaction mixture may occur.[1]

Synthesis Workflow

The following diagram illustrates the synthetic pathway for producing 5-lodo-6-methyluracil
from 6-methyluracil via oxidative iodination.
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» Hydrogen Peroxide (H2032)
* Acetic Acid (AcOH)
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Caption: Oxidative iodination pathway for 5-lodo-6-methyluracil synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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